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What is Known: Chemical Profile

N-Ethylhexylone is a synthetic cathinone derivative identified in seized materials on the illicit drug market.

Here are its key chemical characteristics:

Chemical Name: 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)hexan-1-one [1].

Structure: It features a methylenedioxy ring attached to the phenyl group, a structural feature it
shares with entactogens like MDMA. This suggests a potential serotonergic component to its activity,

though this is hypothetical without direct experimental confirmation [1].
Analytical Data: The compound has been characterized using various techniques, which are crucial

for its identification in forensic and toxicological analysis. The data below can serve as a reference for
its identification.

Table: Analytical Characterization of N-Ethylhexylone [1]

Analytical
Method

Key Data Forensic Application

HR-MS [M+H]+: m/z 264.1597 (C15H22NO3) Confirms molecular formula and exact
mass.

GC-MS (EI
mode)

Main fragment ions: m/z 114, 149, 58 Aids in initial screening; difficult to
distinguish from isomers.
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Analytical
Method

Key Data Forensic Application

ESI-MS/MS [M+H]+: m/z 264; Major fragment: m/z

246 (loss of H2O)

Provides more specific fragmentation

data for confirmation.

NMR
Spectroscopy

1H and 13C chemical shifts provided Definitive structural elucidation.

Research Gaps and Next Steps

The absence of pharmacological data for N-Ethylhexylone is a significant gap. Research on closely related

substances suggests these are the most probable areas of its activity, but they require experimental validation.

Structure Analysis

Inferred Targets

Hypothesized Effects

N Ethylhexylone Structural Features of N-Ethylhexylone

Inferred Molecular Targets
(based on structural class)Methylenedioxy Ring β-Keto Phenethylamine Core

Hypothesized Physiological EffectsMonoamine Transporters

Stimulant Effects
(e.g., increased heart rate, euphoria)

Empathogenic Effects
(e.g., mood elevation)

• Dopamine Transporter (DAT)
• Serotonin Transporter (SERT)

• Norepinephrine Transporter (NET)
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Diagram of the hypothesized mechanism of action for N-Ethylhexylone, inferred from its structure.

To proceed with your research, I suggest the following steps:

Search Specialized Databases: Query scientific databases (PubMed, Google Scholar, Scopus)
using the terms "N-Ethylhexylone" along with keywords like "pharmacology", "dopamine",

"serotonin", "uptake inhibition", and "receptor binding".
Investigate Close Analogs: Since direct data is lacking, research on structurally similar
methylenedioxy cathinones like methylone, pentylone, and eutylone can provide strong clues about
its likely mechanism and effects [1].

Consult Toxicology Resources: Check reports from organizations like the Center for Forensic
Science Research and Education (CFSRE) or the EMCDDA for any emerging post-mortem or

clinical case data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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